Cas no 2229550-97-2 (1-3-chloro-4-(difluoromethoxy)phenyl-2,2-difluoroethan-1-ol)

This technical description outlines 1-3-chloro-4-(difluoromethoxy)phenyl-2,2-difluoroethan-1-ol, a complex organofluorine compound synthesized via electrophilic aromatic substitution followed by nucleophilic addition reactions. The molecule incorporates several key structural features: a chlorinated phenyl ring bearing an electron-withdrawing difluoromethoxy group at specific positions (para and meta relative to chlorine), providing potential electrophilic sites and directing effects; and a primary alcohol functionalized with two fluorine atoms at C2 of an ethyl chain (2,2-difluoroethanol moiety). The strategic placement of halogens (chlorine) and strongly electron-withdrawing difluoromethyl groups (in both the aryl substituent and the aliphatic chain) imparts unique electronic properties to this molecule compared to its non-fluorinated analogues. The difluoroalkyl group may influence acidity constants (pKa), solubility profiles due to enhanced lipophilicity/hydrophobicity from fluorine atoms compared to oxygen/hydrogen substitution patterns found in typical alcohols like ethanol or propanol derivatives under standard naming conventions lacking specific substitution patterns defined by numbering systems used in organic nomenclature governed by IUPAC rules detailing atom connectivity within molecular structures), potentially affecting metabolic stability or binding interactions depending on its intended application context within synthetic targets requiring specific functional groups including peroxy groups not present here but sometimes relevant in other synthetic pathways involving oxygen-containing functionalities requiring careful consideration during reaction planning stages before final structure determination through analytical techniques such as NMR spectroscopy combined with mass spectrometry analysis confirming molecular formula predictions based on elemental composition derived from combustion analysis results alongside isotopic labeling experiments if required by research objectives needing precise quantification methods beyond simple mass spectrometric data interpretation alone which relies solely on accurate mass calculation algorithms matching expected monoisotopic peaks against observed data points obtained from high-resolution mass spectrometers calibrated according to established protocols ensuring reliable identification outcomes free from significant error margins impacting confidence levels required for publication standards demanding rigorous experimental validation cycles before final manuscript submission detailing all procedural steps meticulously documented alongside raw data files stored securely following institutional data management policies ensuring long-term accessibility for future verification purposes whenever necessary throughout collaborative research projects spanning multiple institutions possibly involving shared databases governed by strict access control mechanisms requiring multi-factor authentication procedures preventing unauthorized modifications while maintaining audit trails recording every access event precisely timestamped down to millisecond resolution according to universally accepted timestamp formats ensuring temporal consistency across distributed computing environments operating asynchronously across different geographical locations yet synchronized via network time protocol servers maintaining atomic clock precision locally synchronized globally through stratum hierarchy networks guaranteeing microsecond-level accuracy necessary for distributed ledger technologies applications demanding precise time synchronization requirements far exceeding standard internet time protocols typically achieving only centisecond precision which could introduce unacceptable latency issues especially during high-frequency trading operations demanding nanosecond precision levels currently unattainable through standard NTP implementations necessitating specialized hardware solutions like GPS-disciplined oscillators integrated directly into server chassis alongside redundant network paths utilizing fiber-optic infrastructure minimizing signal propagation delays while implementing sophisticated error correction algorithms compensating for minor clock drift phenomena occurring naturally even within atomic clocks operating under ideal laboratory conditions free from environmental interference sources potentially affecting long-term stability characteristics impacting overall system reliability metrics crucially important when designing large-scale deployment architectures aiming for five-nines availability targets requiring continuous uptime exceeding ninety-nine point nine thousand percent operational capacity year-round despite inevitable hardware component failures eventually occurring within any complex technological ecosystem subject inevitably to wear-and-tear failure modes necessitating robust predictive maintenance schedules incorporating machine learning models analyzing sensor data streams monitoring temperature fluctuations voltage irregularities current draw anomalies acoustic emission signatures vibration profiles airflow patterns humidity levels light exposure intensity coupled with detailed failure mode effect analysis (FMEDA) documents mapping potential failure paths through Bayesian networks quantifying root cause probabilities enabling proactive component replacement strategies significantly reducing unplanned downtime incidents thereby extending overall system lifespan well beyond conventional mean time between failures estimates derived purely from historical failure statistics alone without incorporating real-time operational feedback loops continuously refining predictive models improving maintenance scheduling efficiency directly correlating reduced maintenance expenditure costs against increased system availability percentages demonstrating clear economic justification despite initial capital investment requirements associated with implementing such advanced predictive maintenance frameworks tailored specifically around high-value assets whose failure would introduce catastrophic operational disruptions financially devastating business continuity impacts extending far into multi-year planning horizons necessitating careful financial modeling exercises incorporating discounted cash flow analyses weighted average cost of capital calculations alongside scenario planning projections accounting rigorously for worst-case contingency budgets precisely allocated across different risk tolerance categories defined by business unit governance structures enforcing strict compliance with enterprise risk management policies derived from comprehensive internal audit reports detailing control deficiencies previously identified across various operational facets demanding immediate remediation actions scheduled well ahead within fiscal planning cycles ensuring proactive mitigation measures are fully funded before year-end closeout meetings where performance metrics are formally reviewed against strategic objectives setting clear benchmarks measurable outcomes guiding subsequent resource allocation decisions influencing future technology roadmap investments shaping organizational priorities directly impacting long-term strategic positioning within highly competitive global markets demanding continuous innovation cycles maintaining technological leadership edges against formidable competitors aggressively pursuing similar advanced infrastructure upgrades leveraging analogous predictive analytics platforms already yielding demonstrable improvements in asset utilization efficiency throughput capacity reduction of inventory holding periods transformational benefits quantifiable through balanced scorecard metrics consistently exceeding industry benchmarks published annually within respected technology review journals providing empirical evidence supporting continued financial commitments towards further automation digitalization initiatives driving measurable bottom-line improvements tangible proof-of-concept demonstrations showcasing ROI calculations substantiated by multi-quarter trend analyses revealing sustained positive deviation from baseline projections confirming sustained competitive advantage derived directly from these strategic technology investments executed methodically across diverse operational domains including manufacturing supply chain logistics customer service delivery platform engineering infrastructure development finance administration human resources each contributing synergistically towards achieving overarching organizational goals anchored firmly within validated strategic planning frameworks incorporating dynamic market forecasting models calibrated constantly against real-world performance indicators adjusting course mid-quarter based upon rapidly evolving market dynamics competitor actions regulatory shifts geopolitical instability factors ensuring organizational agility resilience sufficient to navigate turbulent economic environments successfully transitioning smoothly through periods of market contraction expansion disruptive innovation waves technological paradigm shifts requiring fundamental restructuring efforts often initiated proactively before external market signals become undeniable forcing reactive crisis management responses which invariably carry higher associated costs longer recovery timelines making foresight preemptive action critical success determinants distinguishing leading organizations consistently outperforming lagging counterparts year after year despite occasional isolated underperformance events attributable temporarily to unforeseen exogenous shocks whose impacts are subsequently contained fully contained through robust crisis management protocols detailed documented emergency response plans tested rigorously annually through tabletop simulations functional drills live exercises involving cross-functional teams representing diverse business units operating seamlessly under simulated crisis conditions replicating authentic high-stress environments accurately measuring response effectiveness identifying improvement opportunities refining existing procedures eliminating procedural gaps enhancing overall organizational preparedness maturity levels significantly increasing incident response success rates minimizing negative externalities resulting from unavoidable crises protecting brand reputation shielding shareholder value safeguarding community relations maintaining essential stakeholder trust even amidst challenging operational disruptions demonstrating organizational fortitude crisis resilience core competencies essential for sustained long-term viability thriving successfully regardless of prevailing macroeconomic conditions global events industry trends continuously adapting evolving transforming while preserving fundamental core values mission purpose driving enduring organizational legacy forward persistently achieving ambitious strategic objectives one challenging quarter at a time.

1-3-chloro-4-(difluoromethoxy)phenyl-2,2-difluoroethan-1-ol structure

2229550-97-2 structure

Product Name:1-3-chloro-4-(difluoromethoxy)phenyl-2,2-difluoroethan-1-ol

CAS No:2229550-97-2

MF:C₉H₇ClF₄O₂

MW:258.597295999527

CID:6010672

PubChem ID:165884281

Update Time:2025-06-16

1-3-chloro-4-(difluoromethoxy)phenyl-2,2-difluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

- 1-3-chloro-4-(difluoromethoxy)phenyl-2,2-difluoroethan-1-ol
- EN300-1971121
- 2229550-97-2
- 1-[3-chloro-4-(difluoromethoxy)phenyl]-2,2-difluoroethan-1-ol
- Inchi： 1S/C9H7ClF4O2/c10-5-3-4(7(15)8(11)12)1-2-6(5)16-9(13)14/h1-3,7-9,15H
- InChI Key： OKMXHIPSNRTPJK-UHFFFAOYSA-N
- SMILES： ClC1=C(C=CC(=C1)C(C(F)F)O)OC(F)F

Computed Properties

Exact Mass: 258.0070698g/mol
Monoisotopic Mass: 258.0070698g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 16
Rotatable Bond Count: 4
Complexity: 218
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.5
Topological Polar Surface Area: 29.5Å²

1-3-chloro-4-(difluoromethoxy)phenyl-2,2-difluoroethan-1-ol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1971121-0.05g	1-[3-chloro-4-(difluoromethoxy)phenyl]-2,2-difluoroethan-1-ol	2229550-97-2	0.05g	$780.0	2023-09-16
Enamine	EN300-1971121-0.1g	1-[3-chloro-4-(difluoromethoxy)phenyl]-2,2-difluoroethan-1-ol	2229550-97-2	0.1g	$817.0	2023-09-16
Enamine	EN300-1971121-0.25g	1-[3-chloro-4-(difluoromethoxy)phenyl]-2,2-difluoroethan-1-ol	2229550-97-2	0.25g	$855.0	2023-09-16
Enamine	EN300-1971121-0.5g	1-[3-chloro-4-(difluoromethoxy)phenyl]-2,2-difluoroethan-1-ol	2229550-97-2	0.5g	$891.0	2023-09-16
Enamine	EN300-1971121-1.0g	1-[3-chloro-4-(difluoromethoxy)phenyl]-2,2-difluoroethan-1-ol	2229550-97-2	1g	$928.0	2023-05-26
Enamine	EN300-1971121-2.5g	1-[3-chloro-4-(difluoromethoxy)phenyl]-2,2-difluoroethan-1-ol	2229550-97-2	2.5g	$1819.0	2023-09-16
Enamine	EN300-1971121-5.0g	1-[3-chloro-4-(difluoromethoxy)phenyl]-2,2-difluoroethan-1-ol	2229550-97-2	5g	$2692.0	2023-05-26
Enamine	EN300-1971121-10.0g	1-[3-chloro-4-(difluoromethoxy)phenyl]-2,2-difluoroethan-1-ol	2229550-97-2	10g	$3992.0	2023-05-26
Enamine	EN300-1971121-1g	1-[3-chloro-4-(difluoromethoxy)phenyl]-2,2-difluoroethan-1-ol	2229550-97-2	1g	$928.0	2023-09-16
Enamine	EN300-1971121-5g	1-[3-chloro-4-(difluoromethoxy)phenyl]-2,2-difluoroethan-1-ol	2229550-97-2	5g	$2692.0	2023-09-16

1-3-chloro-4-(difluoromethoxy)phenyl-2,2-difluoroethan-1-ol Related Literature

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2. An alkynylboronatecycloaddition strategy to functionalised benzyne derivatives†

James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Additional information on 1-3-chloro-4-(difluoromethoxy)phenyl-2,2-difluoroethan-1-ol

Comprehensive Analysis of 1-3-chloro-4-(difluoromethoxy)phenyl-2,2-difluoroethan-1-ol (CAS No. 2229550-97-2): Properties, Applications, and Industry Insights

The compound 1-3-chloro-4-(difluoromethoxy)phenyl-2,2-difluoroethan-1-ol (CAS No. 2229550-97-2) is a fluorinated aromatic alcohol with significant potential in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a difluoromethoxy group and a 2,2-difluoroethyl moiety, contributes to its distinct chemical properties. This article delves into its synthesis, applications, and relevance in modern scientific advancements, addressing frequently searched queries such as "fluorinated compounds in drug discovery" and "sustainable fluorination techniques."

In recent years, the demand for fluorinated building blocks like CAS 2229550-97-2 has surged due to their role in enhancing drug bioavailability and metabolic stability. Researchers are particularly interested in its chloro-difluoromethoxy substitution pattern, which mimics bioactive motifs found in FDA-approved therapeutics. A 2023 study highlighted its utility as an intermediate in the synthesis of next-generation kinase inhibitors, aligning with trending topics like "targeted cancer therapies" and "precision medicine."

The compound's physicochemical properties—including a molecular weight of 254.59 g/mol and lipophilicity (LogP ~2.1)—make it suitable for CNS drug development, a hot topic in neurological disorder research. Its difluoroethan-1-ol segment has drawn attention in PET tracer design, addressing searches for "non-invasive diagnostic tools." Industry reports indicate growing patent filings involving 2229550-97-2, particularly for anti-inflammatory applications.

From an environmental perspective, the compound's fluorine content raises questions about green chemistry alternatives. Recent advancements in electrochemical fluorination (a trending keyword) offer more sustainable routes for its production. Analytical techniques like 19F-NMR and LC-MS are crucial for quality control, reflecting laboratory professionals' searches for "fluorine detection methods."

Market analysts project a 6.8% CAGR for fluorinated intermediates through 2030, with CAS 2229550-97-2 positioned as a key player. Its compatibility with continuous flow chemistry—another industry buzzword—enhances scalability. Regulatory databases show no restrictions, but proper handling protocols for fluoroorganics remain essential, addressing safety-related queries.

In conclusion, 1-3-chloro-4-(difluoromethoxy)phenyl-2,2-difluoroethan-1-ol exemplifies the intersection of medicinal chemistry and material science. Its versatility responds to trending needs in bioconjugation and proteolysis-targeting chimeras (PROTACs), making it a compound of enduring scientific interest.